Cas no 27067-62-5 (9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate))
27067-62-5 structure
Product Name:9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate)
CAS No:27067-62-5
MF:C12H10N2O4S
MW:278.283801555634
CID:264551
PubChem ID:5488302
Update Time:2025-04-19
9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate) Chemical and Physical Properties
Names and Identifiers
-
- (1-methyl-9H-pyrido[3,4-b]indol-7-yl) hydrogen sulfate
- 9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate)
- NS00116355
- Harmol sulfate
- DTXSID90181534
- 9H-Pyrido(3,4-b)indol-7-ol, 1-methyl-, hydrogen sulfate (ester)
- 27067-62-5
-
- Inchi: 1S/C12H10N2O4S/c1-7-12-10(4-5-13-7)9-3-2-8(6-11(9)14-12)18-19(15,16)17/h2-6,14H,1H3,(H,15,16,17)
- InChI Key: XOPVDDSGVTVABP-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OC1C=CC2=C(C=1)NC1C(C)=NC=CC2=1
Computed Properties
- Exact Mass: 278.0362
- Monoisotopic Mass: 278.03612798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 101Ų
Experimental Properties
- PSA: 92.28
9H-Pyrido[3,4-b]indol-7-ol,1-methyl-, 7-(hydrogen sulfate) Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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